Cas no 327092-81-9 (AKR1C3-IN-1)

• Product Name: AKR1C3-IN-1
• CAS No: 327092-81-9
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• MDL: MFCD01197550
• CID: 1030195
• Update Time: 2025-04-20

AKR1C3-IN-1 Chemical and Physical Properties

Names and Identifiers

• 3-((3,4-Dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid
• 3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoic acid
• 3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid
• 3-(3,4-Dihydroisoquinolin-2(1H)-ylsulphonyl)benzoic acid
• 006075
• 3-(2-1,2,3,4-tetrahydroisoquinolylsulfonyl)benzoic acid
• 3-(3,4-Dihydro-1H-isoquinoline-2-sulfonyl)-benzoic acid
• AC1LEIZA
• AC1Q73IW
• CHEMBL1566492
• SBB002606
• ZERO
• AKR1C3-IN-1

• MDL： MFCD01197550
• Inchi： 1S/C16H15NO4S/c18-16(19)13-6-3-7-15(10-13)22(20,21)17-9-8-12-4-1-2-5-14(12)11-17/h1-7,10H,8-9,11H2,(H,18,19)
• InChI Key： ZGVIUMKHTXKKOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

AKR1C3-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month